Cas no 849235-65-0 (2-Benzofurancarboxylic acid, 5-(hydroxymethyl)-, ethyl ester)

2-Benzofurancarboxylic acid, 5-(hydroxymethyl)-, ethyl ester structure
849235-65-0 structure
Product Name:2-Benzofurancarboxylic acid, 5-(hydroxymethyl)-, ethyl ester
CAS No:849235-65-0
MF:C12H12O4
MW:220.221283912659
CID:1829269
PubChem ID:57235949
Update Time:2025-04-21

2-Benzofurancarboxylic acid, 5-(hydroxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofurancarboxylic acid, 5-(hydroxymethyl)-, ethyl ester
    • SCHEMBL1066537
    • Ethyl 5-(hydroxymethyl)benzofuran-2-carboxylate
    • 5-Hydroxymethyl-benzofuran-2-carboxylic acid ethyl ester
    • DB-187452
    • SFDNGPKHMKMUMW-UHFFFAOYSA-N
    • 849235-65-0
    • Inchi: 1S/C12H12O4/c1-2-15-12(14)11-6-9-5-8(7-13)3-4-10(9)16-11/h3-6,13H,2,7H2,1H3
    • InChI Key: SFDNGPKHMKMUMW-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=CC2C=C(CO)C=CC1=2

Computed Properties

  • Exact Mass: 220.07355886g/mol
  • Monoisotopic Mass: 220.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 59.7Ų
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